Cas no 2749-07-7 (Methionine, 2-methyl-)

• Product Name: Methionine, 2-methyl-
• CAS No: 2749-07-7
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 240147
• PubChem ID: 24896913
• Update Time: 2025-06-30

Methionine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Methionine, 2-methyl-
• 1,1-dimethyl-2-mercaptoethylamine hydrochloride
• 1-Propanethiol, 2-amino-2-methyl-, hydrochloride
• 2-Amino-2-methyl-1-propanethiol hydrochloride
• 2-amino-2-methyl-4-(methylthio)butanoic acid
• 2-Amino-2-methyl-4-methylmercapto-buttersaeure
• 2-amino-2-methyl-4-methylsulfanyl-butyric aci
• 2-amino-2-methylpropane-1-thiol hydrochloride
• 2-Methyl-methionin
• 2-methylmethionine
• AC1LAV1A
• CTK1D3828
• Methionine antagonist
• 2-amino-2-methyl-4-methylsulfanylbutanoic acid
• (+/-)-2-Methylmethionine
• SCHEMBL243496
• UNII-46CD6XAY1B
• ZYVMPHJZWXIFDQ-UHFFFAOYSA-N
• .ALPHA.-METHYL-DL-METHIONINE
• MFCD00055919
• 2-Amino-2-methyl-4-(methylthio)butyric acid
• 2-Methyl-DL-methionine
• alpha-Methyl-DL-Methionine is known as a Methionine antagonist.
• ?-Methyl-DL-methionine
• L-Isovaline, 4-(methylthio)- (9CI)
• Methionine, 2-methyl-, DL-
• HY-139128
• alpha -methyl-DL-methionine
• 2749-07-7
• DL-Methionine, 2-methyl-
• 46CD6XAY1B
• alpha-Methyl-DL-methionine
• 2-Methylmethionine, DL-
• 2-Methylmethionine #
• J-016786
• AKOS010054439
• L-Isovaline,4-(methylthio)-(9CI)
• Q27258921
• CS-0179716
• DL-Methionine, a-methyl-

• MDL： MFCD00055919
• Inchi： 1S/C6H13NO2S/c1-6(7,5(8)9)3-4-10-2/h3-4,7H2,1-2H3,(H,8,9)
• InChI Key： ZYVMPHJZWXIFDQ-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)(C)N

Computed Properties

• Exact Mass: 163.06669983g/mol
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 88.6Ų

Methionine, 2-methyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methionine, 2-methyl-

Methionine, 2-methyl- (CAS No. 2749-07-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methionine, 2-methyl- (CAS No. 2749-07-7) is a key compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological applications. This organosulfur compound belongs to the methionine family, which is well-known for its essential role in various biological processes. The presence of a methyl group at the 2-position introduces distinct characteristics that make it a subject of intense study in synthetic chemistry and drug development.

The molecular structure of Methionine, 2-methyl- (CAS No. 2749-07-7) consists of an α-amino acid backbone with a sulfur atom in the side chain, which is a hallmark of methionine derivatives. This sulfur-rich structure not only contributes to its reactivity but also opens up possibilities for diverse chemical modifications. The compound's ability to participate in various biochemical pathways has made it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

In recent years, the study of Methionine, 2-methyl- (CAS No. 2749-07-7) has been further propelled by advancements in computational chemistry and molecular modeling. These techniques have allowed researchers to predict the compound's behavior in different environments with high accuracy. For instance, studies have shown that this compound can act as a cofactor in certain enzymatic reactions, which could have implications for developing new therapeutic agents targeting metabolic disorders.

One of the most intriguing aspects of Methionine, 2-methyl- (CAS No. 2749-07-7) is its potential role in drug development. Researchers have been exploring its use as a precursor in the synthesis of peptide mimetics and other bioactive molecules. The unique structural features of this compound make it an excellent candidate for designing drugs that can interact with specific biological targets. For example, modifications to the side chain can enhance binding affinity or alter metabolic stability, making it a versatile tool in medicinal chemistry.

Recent clinical trials have begun to shed light on the therapeutic potential of derivatives of Methionine, 2-methyl- (CAS No. 2749-07-7). These trials have focused on its ability to modulate inflammatory pathways and antioxidant defenses. Preliminary results suggest that certain analogs of this compound may have significant benefits in treating chronic inflammatory diseases and oxidative stress-related conditions. This has sparked interest among pharmaceutical companies looking to develop novel treatments for these prevalent health issues.

The synthesis of Methionine, 2-methyl- (CAS No. 2749-07-7) is another area where innovation has been prominent. Traditional synthetic routes often involve multi-step processes that can be costly and time-consuming. However, recent advances in green chemistry have led to more efficient and environmentally friendly methods for producing this compound. These methods not only reduce waste but also improve yield, making it more feasible for large-scale applications.

Another exciting development is the use of Methionine, 2-methyl- (CAS No. 2749-07-7) in nanotechnology and material science. Its unique chemical properties make it an excellent candidate for functionalizing nanoparticles used in drug delivery systems. By incorporating this compound into the surface of nanoparticles, researchers can enhance their stability and target specificity, leading to more effective treatments for various diseases.

The future prospects for Methionine, 2-methyl- (CAS No. 2749-07-7) are vast and promising. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in advancing both chemical science and pharmaceutical innovation. Its versatility and biocompatibility make it an indispensable tool for scientists working on cutting-edge solutions to global health challenges.